Cas no 2137839-13-3 ((5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol)

(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol structure

2137839-13-3 structure

Product Name:(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol

CAS No:2137839-13-3

MF:C₅H₈N₂OS

MW:144.194819450378

CID:6546629

PubChem ID:91068539

Update Time:2024-03-01

(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

- (5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol
- EN300-1085683
- 2137839-13-3
- Inchi： 1S/C5H8N2OS/c1-2-4-6-7-5(3-9)8-4/h9H,2-3H2,1H3
- InChI Key： XUKNWJCVWOXESL-UHFFFAOYSA-N
- SMILES： SCC1=NN=C(CC)O1

Computed Properties

Exact Mass: 144.03573406g/mol
Monoisotopic Mass: 144.03573406g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 91
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 39.9Å²

(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1085683-0.05g	(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol	2137839-13-3	95%	0.05g	$707.0	2023-10-27
Enamine	EN300-1085683-0.1g	(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol	2137839-13-3	95%	0.1g	$741.0	2023-10-27
Enamine	EN300-1085683-0.25g	(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol	2137839-13-3	95%	0.25g	$774.0	2023-10-27
Enamine	EN300-1085683-0.5g	(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol	2137839-13-3	95%	0.5g	$809.0	2023-10-27
Enamine	EN300-1085683-1.0g	(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol	2137839-13-3		1g	$1086.0	2023-06-10
Enamine	EN300-1085683-2.5g	(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol	2137839-13-3	95%	2.5g	$1650.0	2023-10-27
Enamine	EN300-1085683-5.0g	(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol	2137839-13-3		5g	$3147.0	2023-06-10
Enamine	EN300-1085683-10.0g	(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol	2137839-13-3		10g	$4667.0	2023-06-10
Enamine	EN300-1085683-1g	(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol	2137839-13-3	95%	1g	$842.0	2023-10-27
Enamine	EN300-1085683-5g	(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol	2137839-13-3	95%	5g	$2443.0	2023-10-27

(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol Related Literature

1. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
2. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
3. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles

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